1,2,4-Triazolo(3,4-a)phthalazine, 6-phenyl-3-(1-pyrrolidinyl)-

• CAS RN: 87540-76-9
• Molecular Formula: C19H17N5
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 6-phenyl-3-pyrrolidin-1-yl-[1,2,4]triazolo[3,4-a]phthalazine
• InChI: InChI=1S/C19H17N5/c1-2-8-14(9-3-1)17-15-10-4-5-11-16(15)18-20-21-19(24(18)22-17)23-12-6-7-13-23/h1-5,8-11H,6-7,12-13H2
• InChI Key: OYGRVAWBPAPTDN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN=C3N2N=C(C4=CC=CC=C43)C5=CC=CC=C5

Description

1,2,4-Triazolo(3,4-a)phthalazine, 6-phenyl-3-(1-pyrrolidinyl)- is a useful research compound. Its molecular formula is C19H17N5 and its molecular weight is 315.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-chloro-6-phenyl-1,2,4-triazolo[3,4-a]phthalazine (4.5 g), pyrrolidine (6 ml) and ethanol (40 ml) is poured in a steel cylinder and heated to 100° C. for 8 hours. Then the mixture is cooled, and concentrated to dryness by evaporating off the solvent. The obtained residue is washed with water and crystallized from ethanol giving 3.5 g of the compound of the title. M.p. 245°-47° C.